Cas no 87946-83-6 (1,1'-Biphenyl, 3-chloro-4-(hexyloxy)-4'-pentyl-)

• Product Name: 1,1'-Biphenyl, 3-chloro-4-(hexyloxy)-4'-pentyl-
• CAS No: 87946-83-6
• MF: C₂₃H₃₁ClO
• MW: 358.944646120071
• CID: 650338
• PubChem ID: 13067213
• Update Time: 2025-04-19

1,1'-Biphenyl, 3-chloro-4-(hexyloxy)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-chloro-4-(hexyloxy)-4'-pentyl-
• 2-chloro-1-hexoxy-4-(4-pentylphenyl)benzene
• 3-Chloro-4-hexyloxy-4'-pentyl-biphenyl
• DTXSID90517117
• 87946-83-6
• SCHEMBL9399804
• 3-CHLORO-4-(HEXYLOXY)-4'-PENTYL-1,1'-BIPHENYL

• Inchi： 1S/C23H31ClO/c1-3-5-7-9-17-25-23-16-15-21(18-22(23)24)20-13-11-19(12-14-20)10-8-6-4-2/h11-16,18H,3-10,17H2,1-2H3
• InChI Key： GJDDHOCWUAZPPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCCCC)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 358.2063433g/mol
• Monoisotopic Mass: 358.2063433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 9.2Ų